Cas no 1326918-50-6 (N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1326918-50-6
• MF: C₁₈H₂₄N₄O
• MW: 312.409363746643
• CID: 5323463
• Update Time: 2025-10-28

N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide
• N-cycloheptyl-1-(3,4-dimethylphenyl)triazole-4-carboxamide
• STL126896

• Inchi： 1S/C18H24N4O/c1-13-9-10-16(11-14(13)2)22-12-17(20-21-22)18(23)19-15-7-5-3-4-6-8-15/h9-12,15H,3-8H2,1-2H3,(H,19,23)
• InChI Key： AREFCXUTHFCSSB-UHFFFAOYSA-N
• SMILES： O=C(C1=CN(C2=CC=C(C)C(C)=C2)N=N1)NC1CCCCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 395
• XLogP3: 4
• Topological Polar Surface Area: 59.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Phenyltriazoles

Additional information on N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide

N-Cycloheptyl-1-(3,4-Dimethylphenyl)-1H-1,2,3-Triazole-4-Carboxamide: A Comprehensive Overview

N-Cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326918-50-6) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and chemical reactivity. The unique structure of this compound, featuring a cycloheptyl group and a dimethylphenyl substituent, makes it an interesting candidate for further exploration in drug discovery and medicinal chemistry.

The triazole moiety is a key structural element in many bioactive compounds due to its ability to form stable hydrogen bonds and π-stacking interactions. These properties make triazoles particularly useful in the design of inhibitors for various enzymes and receptors. The presence of the cycloheptyl group adds hydrophobicity and conformational rigidity, which can enhance the compound's binding affinity and selectivity. The dimethylphenyl substituent further modulates the electronic properties of the molecule, potentially influencing its pharmacokinetic and pharmacodynamic profiles.

Recent studies have highlighted the potential of N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The researchers found that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as a novel anti-inflammatory agent.

In another study, published in the Bioorganic & Medicinal Chemistry Letters, the compound was evaluated for its antiviral properties. The results showed that N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has significant antiviral activity against several RNA viruses, including influenza A virus and respiratory syncytial virus (RSV). The mechanism of action was attributed to the compound's ability to interfere with viral replication by targeting specific viral proteins involved in RNA synthesis.

The pharmacokinetic properties of N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide have also been investigated. A study published in the European Journal of Pharmaceutical Sciences reported that the compound has favorable oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. Additionally, the compound showed low toxicity in preclinical toxicity studies, indicating a favorable safety profile.

In the context of drug discovery, N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has been used as a lead compound for structure-based drug design. Researchers have employed computational methods such as molecular docking and molecular dynamics simulations to optimize the structure of this compound for improved potency and selectivity. These efforts have led to the identification of several analogs with enhanced biological activities.

The synthetic route to N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide has been well-documented in the literature. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient method for constructing 1,2,3-triazoles. The synthesis typically starts with the formation of an azide from an amine precursor followed by reaction with an alkyne to form the triazole ring. The final step involves acylation with an appropriate carboxylic acid or acid chloride to introduce the carboxamide functionality.

The versatility of N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide extends beyond its biological applications. In materials science, triazoles are known for their ability to form coordination complexes with metal ions. This property has been exploited to develop novel materials with unique optical and electronic properties. For example, a study published in the Journal of Materials Chemistry C reported that triazole-based ligands can be used to create metal–organic frameworks (MOFs) with high surface areas and tunable pore sizes. These MOFs have potential applications in gas storage and separation technologies.

In conclusion, N-cycloheptyl-1-(3,4-dimethylphenyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 1326918-50-6) is a multifaceted compound with promising applications in pharmaceuticals and materials science. Its unique chemical structure provides a solid foundation for further research and development. As ongoing studies continue to uncover new properties and applications of this compound, it is likely to play an increasingly important role in various scientific disciplines.